Cas no 294177-35-8 (2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-)

2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- structure
294177-35-8 structure
Product Name:2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
CAS No:294177-35-8
MF:C11H14BrFN2
MW:273.144665241241
CID:239275
PubChem ID:24870904
Update Time:2025-04-19

2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
    • (1S,4S)-(?)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane hydrobromide
    • (1S,4S)-2-(3-fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane,hydrobromide
    • J-017504
    • (1S,4S)-2-(3-FLUOROPHENYL)-2,5-DIAZABICYCLO[2.2.1]HEPTANE HYDROBROMIDE
    • (1S, 4S)-2-(3-fluorophenyl)-2, 5-diazabicyclo[2.2.1]heptane;hydrobromide
    • (1S,4S)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane--hydrogen bromide (1/1)
    • 294177-35-8
    • 2,5-Diazabicyclo[2.2.1]heptane, 2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
    • starbld0004355
    • (1S,4S)-2-(3-fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane;hydrobromide
    • (1S,4S)-(-)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane hydrobromide
    • (1S 4S)-(-)-2-(3-FLUOROPHENYL)-2 5-DIAZ&
    • DTXSID90583791
    • DB-068111
    • MDL: MFCD10565641
    • Inchi: 1S/C11H13FN2.BrH/c12-8-2-1-3-10(4-8)14-7-9-5-11(14)6-13-9;/h1-4,9,11,13H,5-7H2;1H/t9-,11-;/m0./s1
    • InChI Key: JVXIFPJAONRBON-ROLPUNSJSA-N
    • SMILES: Br.FC1=CC=CC(=C1)N1C[C@@H]2C[C@H]1CN2

Computed Properties

  • Exact Mass: 272.03252
  • Monoisotopic Mass: 272.03244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 176-180 °C (lit.)
  • Boiling Point: 356.4°C at 760 mmHg
  • Flash Point: 169.3°C
  • PSA: 15.27
  • Optical Activity: [α]23/D −98°, c = 1 in H2O
  • Solubility: Not determined

2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
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